2-(4-ethoxyphenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide
Description
2-(4-ethoxyphenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is known to possess various biochemical and physiological effects, and its mechanism of action has been studied extensively. In
Scientific Research Applications
Crystallography and Structural Analysis
This compound has been utilized in crystallography to understand molecular and crystal structures through X-ray single-crystal diffraction. It crystallizes in the orthorhombic space group Pna21, which is significant for determining intermolecular interactions and molecular conformations .
Pharmaceutical Intermediate
The structural features of related compounds, such as phthalimides to which this compound is closely related, confer biological activity and pharmaceutical use. They serve as intermediates in the production of various medications, including anticonvulsants, anxiolytics, and antitumor agents .
Industrial Applications
Compounds with similar structural motifs are used in industrial applications such as bleaching detergents, anion exchange resins, antidepressants, heat-resistant polymers, flame-retardants, and more. This suggests potential industrial uses for 2-(4-ETHOXYPHENYL)-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]ACETAMIDE in these areas .
Biological Significance
The compound’s related family, phthalimides, exhibits a wide range of biological activities, including anti-inflammatory and antihyperlipidemic effects. This implies that 2-(4-ETHOXYPHENYL)-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]ACETAMIDE could be explored for similar biological applications .
Chemical Synthesis
The compound can be used as a building block in chemical synthesis, particularly in the creation of more complex molecules with potential biological activity. Its ethoxy and thiazolyl groups offer points of functionalization for further chemical modifications .
Proteomics Research
As a biochemical, this compound may be used in proteomics research to study protein interactions and functions. Its molecular structure could interact with proteins in a way that helps elucidate their mechanisms .
Antihistamine Impurity Profiling
In the pharmaceutical industry, impurities like 2-(4-ETHOXYPHENYL)-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]ACETAMIDE are crucial for the quality control of antihistamine drugs. It can be used to study the impurity profile of drugs like Bilastine .
Material Science
The compound’s ability to form crystals and its potential for various interactions make it a candidate for studying material properties, such as thermal stability and reactivity, which are essential in material science research .
properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S/c1-2-23-16-5-3-14(4-6-16)13-17(22)20-15-7-10-21(11-8-15)18-19-9-12-24-18/h3-6,9,12,15H,2,7-8,10-11,13H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMOPETYNAMQYEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2CCN(CC2)C3=NC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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